Cas no 1807057-67-5 (Methyl 4-cyano-2-iodo-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-cyano-2-iodo-3-(trifluoromethyl)benzoate
• CAS No: 1807057-67-5
• MF: C₁₀H₅F₃INO₂
• MW: 355.05188536644
• CID: 4952607
• Update Time: 2025-10-29

Methyl 4-cyano-2-iodo-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-iodo-3-(trifluoromethyl)benzoate

• Inchi： 1S/C10H5F3INO2/c1-17-9(16)6-3-2-5(4-15)7(8(6)14)10(11,12)13/h2-3H,1H3
• InChI Key： XYFOEDHVECWMAF-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=CC=C(C#N)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-cyano-2-iodo-3-(trifluoromethyl)benzoate

Methyl 4-Cyano-2-Iodo-3-(Trifluoromethyl)Benzoate: A Comprehensive Overview

Methyl 4-cyano-2-iodo-3-(trifluoromethyl)benzoate, with the CAS number 1807057-67-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with a cyano group at the 4-position, an iodo group at the 2-position, and a trifluoromethyl group at the 3-position. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent advancements in synthetic chemistry have enabled the precise control of such complex molecules, allowing researchers to explore their potential in diverse fields. For instance, the trifluoromethyl group is known for its electron-withdrawing properties, which can enhance the stability and reactivity of the molecule. Similarly, the iodo group introduces a degree of electrophilicity, making it suitable for nucleophilic substitution reactions. The cyano group further contributes to the molecule's electronic characteristics, potentially influencing its solubility and bioavailability.

One of the most promising applications of methyl 4-cyano-2-iodo-3-(trifluoromethyl)benzoate lies in its use as an intermediate in drug discovery. The compound's structure allows for modular synthesis, enabling chemists to attach various functional groups to tailor its properties for specific therapeutic targets. Recent studies have highlighted its potential in anti-cancer drug development, where its ability to modulate cellular pathways has shown promise.

In addition to pharmaceutical applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and solar cells. Researchers have explored its role as a building block for constructing advanced materials with tailored optoelectronic properties.

The synthesis of methyl 4-cyano-2-iodo-3-(trifluoromethyl)benzoate involves a series of carefully controlled reactions. Typically, the process begins with the preparation of the benzoic acid derivative, followed by esterification to form the methyl ester. Subsequent substitution reactions introduce the iodo and trifluoromethyl groups at specific positions on the aromatic ring. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and enhancing scalability.

From a safety standpoint, methyl 4-cyano-2-iodo-3-(trifluoromethyl)benzoate is generally considered stable under normal storage conditions. However, like many organic compounds containing halogens and cyano groups, it should be handled with care to avoid unintended exposure or reactions.

Looking ahead, ongoing research is focused on expanding the functionalization possibilities of this compound. By integrating it into larger molecular frameworks or combining it with other functional groups, scientists aim to unlock new functionalities and applications across multiple disciplines.